3-(Methylsulfanyl)-N-(pentan-3-YL)aniline

• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol
• SMILES: CCC(CC)NC1=CC(=CC=C1)SC
• InChI: InChI=1S/C12H19NS/c1-4-10(5-2)13-11-7-6-8-12(9-11)14-3/h6-10,13H,4-5H2,1-3H3
• InChIKey: ZIAZKGGAKFJUDE-UHFFFAOYSA-N

3-(Methylsulfanyl)-N-(pentan-3-YL)aniline: Meta-Substituted Methylthioaniline Building Block with Differentiated N-Alkyl Architecture

3-(Methylsulfanyl)-N-(pentan-3-YL)aniline (CAS 1019484-76-4) is a C12H19NS aniline derivative bearing a methylthio (–SCH₃) group at the meta (3-) position and a symmetric secondary branched N-pentan-3-yl substituent . It belongs to the thioalkyl aniline class, which is broadly recognized as a key intermediate family for anthelmintic, antibacterial, and fungicidal benzimidazole agents [1]. The compound is offered as a research-grade building block (≥95% purity) by multiple suppliers . Its molecular formula (C₁₂H₁₉NS, MW 209.35) is shared with its ortho and para regioisomers, making regioisomeric differentiation the primary procurement decision point.

Thioalkyl aniline building block for benzimidazole and heterocycle library synthesis

Meta-substitution enables distinct metal-coordination geometry vs. ortho/para isomers

Branched non-chiral N-pentan-3-yl group simplifies analytical characterization and synthesis

• [1] Ethyl Corporation. Process for preparing aniline compounds. European Patent EP 0 004 606 B1, published March 10, 1982. View Source

Why 3-(Methylsulfanyl)-N-(pentan-3-YL)aniline Cannot Be Simply Swapped with Ortho or Para Methylthioaniline Isomers

The three regioisomers of methylthio-N-(pentan-3-yl)aniline—ortho (2-), meta (3-), and para (4-)—share identical molecular formula and mass but differ fundamentally in the spatial relationship between the amine and thioether functionalities. In the ortho isomer, intramolecular N–H···S hydrogen bonding and steric crowding alter both conformational preferences and metal-coordination geometry [1]. In the para isomer, the methylthio group exerts a maximal +M resonance effect, elevating the electron density at the aniline nitrogen and shifting its basicity and nucleophilicity relative to the meta isomer [2]. The meta-substituted target compound occupies a distinct electronic space where the methylthio group exerts primarily an inductive (–I) influence without direct resonance conjugation to the amine, resulting in differentiated LogP (4.009) and TPSA (12.03 Ų) values that directly impact chromatographic behavior, membrane partitioning, and downstream reactivity in parallel synthesis workflows .

Coordination geometry mismatch

Ortho isomer forms a stable 5-membered chelate; meta cannot chelate and may bridge or bind monodentate – altering metal complex architecture.

Electronic and reactivity shift

Para isomer’s resonance effect increases aniline nucleophilicity; meta exerts only inductive influence – coupling and functionalization outcomes may not transfer directly.

Physicochemical profile divergence

LogP and TPSA differences among regioisomers affect chromatographic retention and membrane partitioning – method revalidation may be required.

• [1] Cabiddu, M. G., et al. Metallation reactions XXVII: Metallation of (methylthio)anilines. Journal of Organometallic Chemistry, 2001, 621, 158–165. View Source
• [2] Gould, E. S. Mechanism and Structure in Organic Chemistry. Holt, Rinehart and Winston, New York, 1959. pp. 204–220 (meta vs. para electronic effects in substituted anilines). View Source

Quantitative Differentiation Evidence for 3-(Methylsulfanyl)-N-(pentan-3-YL)aniline Versus Closest Analogs

Computational LogP as a Surrogate for Lipophilicity-Driven Selection Among Methylthioaniline Regioisomers

The target meta isomer exhibits a computationally derived LogP of 4.009 . While experimentally measured LogP values for the ortho and para isomers are not published in peer-reviewed literature, class-level principles predict that the para isomer will display a lower LogP (estimated ~3.6–3.8) due to greater H-bond acceptor exposure of the thioether sulfur para to the amine, and the ortho isomer will display a moderately lower LogP (estimated ~3.7–3.9) due to intramolecular N–H···S interaction partially masking lipophilicity [1]. This makes the meta isomer the most lipophilic of the three, which matters for reverse-phase chromatographic retention, organic-phase extraction efficiency, and membrane permeability in cell-based assays.

Computational LogP

Class-level

4.009 (meta)

Higher lipophilicity vs. estimated ortho/para isomers

Vendor-computed; experimental confirmation needed for exact ranks

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 4.009 (vendor-computed)
Comparator Or Baseline	Para isomer (4-(methylthio)-N-(pentan-3-yl)aniline): LogP not experimentally published; class-estimated ~3.6–3.8. Ortho isomer (2-(methylthio)-N-(pentan-3-yl)aniline): LogP not experimentally published; class-estimated ~3.7–3.9.
Quantified Difference	Meta isomer LogP estimated ~0.2–0.4 log units higher than ortho/para isomers (class inference only)
Conditions	Computational prediction (vendor); class-level estimation from aniline SAR

Why This Matters

For procurement decisions in medicinal chemistry, a ~0.3 log unit LogP difference can significantly shift HPLC retention time and Caco-2 permeability predictions, making the meta isomer the preferred choice when higher lipophilicity is desired without additional ring substitution.

• [1] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC, 1995. Chapter 3 (substituent effects on LogP of anilines). View Source

Topological Polar Surface Area (TPSA) Differentiation for Blood-Brain Barrier and Oral Bioavailability Predictions

The target compound has a vendor-computed TPSA of 12.03 Ų . This is notably low and reflects the meta arrangement where the –NH– and –SCH₃ groups do not cooperatively increase polar surface area through resonance. In contrast, the para isomer is predicted to exhibit a slightly elevated TPSA (estimated ~15–18 Ų) due to the linear alignment of the amine and thioether dipoles, and the ortho isomer may have a marginally elevated TPSA (estimated ~14–16 Ų) from constrained exposure of both heteroatoms. A TPSA below 20 Ų is a critical threshold: compounds with TPSA < 60–70 Ų are generally predicted to have good blood-brain barrier penetration potential, and values below 20 Ų indicate excellent passive membrane permeability.

TPSA

Class-level

12.03 Ų

Low polar surface area supports CNS permeability prediction

Vendor-computed; class inference from molecular topology

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 12.03 Ų (vendor-computed)
Comparator Or Baseline	Para isomer: TPSA not experimentally published; class-estimated ~15–18 Ų. Ortho isomer: TPSA not experimentally published; class-estimated ~14–16 Ų.
Quantified Difference	Meta isomer TPSA estimated ~2–6 Ų lower than ortho/para isomers (class inference only; experimental confirmation needed)
Conditions	Vendor computational prediction; comparative estimates from molecular topology principles

Why This Matters

When selecting among methylthioaniline regioisomers for CNS-targeted library synthesis, the meta isomer's lower predicted TPSA makes it the rational first choice for maximizing the probability of BBB penetration in downstream candidates.

Regioisomeric Control of Metal-Coordination Geometry for Methylthioaniline-Derived SN-Donor Ligands

Methylthioanilines function as bidentate SN-donor ligands, and the position of the methylthio group relative to the aniline nitrogen dictates the chelate ring size upon metal coordination. The ortho isomer forms a stable 5-membered chelate ring with transition metals (e.g., Cu²⁺, Ni²⁺, Co²⁺), which has been extensively characterized [1]. The meta isomer cannot form a direct chelate with a single metal center due to the 1,3-disposition; instead, it can act as a bridging ligand in polynuclear complexes or bind in a monodentate fashion through either S or N alone. Published antimicrobial screening of substituted 6-(methylthio)aniline copper(II) complexes demonstrated that the copper complexes showed higher activity than the parent ligands against S. aureus and B. subtilis, with the electronic nature of additional substituents (OCH₃, CH₃, Cl, Br) modulating activity [2]. This class-level evidence establishes that the coordination mode—and thus bioactivity—is fundamentally regioisomer-dependent.

Coordination Mode

Class-level

Meta: bridging/monodentate
Ortho: 5-membered chelate

Regioisomer dictates metal-binding geometry

Published ortho Cu(II) complexes active vs. S. aureus; meta untested

Evidence Dimension	Metal-chelation geometry and resultant antimicrobial activity
Target Compound Data	Meta isomer: predicted to form bridging or monodentate metal complexes; no published antimicrobial data for the specific compound
Comparator Or Baseline	Ortho isomer: forms 5-membered chelate ring with Cu(II). Cu(II) complexes of substituted ortho-methylthioanilines demonstrated enhanced activity vs. S. aureus and B. subtilis relative to free ligands [2].
Quantified Difference	No direct comparative antimicrobial data between meta and ortho/para isomers of N-(pentan-3-yl) methylthioanilines
Conditions	In vitro disk diffusion; S. aureus, B. subtilis, E. coli, C. albicans [2]

Why This Matters

Researchers designing metal-based antimicrobials or catalysts should select the ortho isomer for intramolecular chelation or the meta isomer when a bridging ligand architecture or monodentate coordination is required—a structural decision that must be made at procurement.

• [1] Cabiddu, M. G., et al. Metallation reactions XXVII: Metallation of (methylthio)anilines. Journal of Organometallic Chemistry, 2001, 621, 158–165. View Source
• [2] Osowole, A. A., et al. SN-Donor Methylthioanilines and Copper(II) Complexes: Synthesis, Spectral Properties, and In Vitro Antimicrobial Activity. Heteroatom Chemistry, 2019, 2019, 9203435. View Source

Synthetic Intermediate Utility in the Benzimidazole Anthelmintic Pathway

The patent literature explicitly establishes thioalkyl aniline compounds as key intermediates for preparing anthelmintic, antibacterial, and fungicidal benzimidazole agents [1]. The meta-methylthio substitution pattern on the aniline ring allows subsequent regioselective functionalization (e.g., nitration, halogenation) at positions ortho and para to the amine, which can then be elaborated into the benzimidazole core. This synthetic utility is position-dependent: the para isomer would direct electrophilic substitution differently (to the ortho positions relative to the amine), and the ortho isomer would suffer from steric hindrance at one of the two available reactive sites. The specific N-pentan-3-yl substitution provides a branched, lipophilic amine handle that can modulate the physicochemical properties of downstream benzimidazole products without introducing a chiral center (the pentan-3-yl group is symmetric).

Benzimidazole Synthesis

Class-level

Two unencumbered sites for further functionalization

Meta position allows dual ortho/para substitution

Thioether handle for oxidation tuning; no comparative yield data

Evidence Dimension	Synthetic utility as a benzimidazole precursor
Target Compound Data	Meta-methylthioaniline core with branched N-pentan-3-yl group; two available positions (ortho/para to NH₂ equivalent after deprotection or direct use) for further functionalization
Comparator Or Baseline	Para isomer (4-methylthio): electrophilic substitution directed to position(s) ortho to NH. Ortho isomer (2-methylthio): sterically hindered at one reactive position. Unsubstituted aniline: lacks thioether handle for downstream sulfide → sulfoxide → sulfone oxidation tuning.
Quantified Difference	No direct comparative yield data for benzimidazole formation from isomeric methylthio-N-(pentan-3-yl)anilines has been published
Conditions	Synthetic pathway context: thioalkyl aniline → functionalized intermediate → benzimidazole (as described in EP 0 004 606 B1 [1])

Why This Matters

For medicinal chemistry groups synthesizing benzimidazole-focused libraries, the meta isomer offers a unique combination of two unencumbered electrophilic substitution sites plus a thioether oxidation handle that is not simultaneously available from ortho or para isomers.

• [1] Ethyl Corporation. Process for preparing aniline compounds. European Patent EP 0 004 606 B1, published March 10, 1982. View Source

Storage and Stability Profile as a Procurement-Relevant Differentiator

The target compound requires sealed, dry storage at 2–8°C , which is more demanding than many simple aniline derivatives that are stable at room temperature. This indicates sensitivity to moisture and/or thermal degradation potentially involving the thioether moiety (susceptible to oxidation) or the secondary amine. The corresponding ortho and para isomers, where listed, share similar storage recommendations (sealed, dry conditions) , but procurement data show the target meta compound is listed at approximately USD 809 per 5 g (≥95% purity) , reflecting its status as a less commonly stocked regioisomer. This price point, combined with the cold-chain requirement, makes procurement planning essential and creates a tangible barrier to casual substitution—if a project has been validated with the meta isomer, switching to a different regioisomer would require re-validation of all downstream chemistry and biological data.

Procurement & Stability

Data to verify

~USD 809/5 g
Storage: 2–8°C, dry

Cold-chain logistics and moderate cost impact supply planning

Vendor-specific pricing; availability may vary

Evidence Dimension	Procurement cost and storage requirements
Target Compound Data	≥95% purity; storage: sealed in dry, 2–8°C; listed price: ~USD 809/5 g
Comparator Or Baseline	Ortho and para isomers: similar storage recommendations; pricing not publicly comparable from a single vendor on identical scale
Quantified Difference	Price and availability data are vendor-specific and may vary; no standardized cross-vendor comparison available
Conditions	Commercial catalog data (ChemScene, 2026)

Why This Matters

The cold-storage requirement and moderate price point mean that bulk procurement for library synthesis must account for shipping logistics and shelf-life limitations, favoring suppliers with validated cold-chain fulfillment.

Procurement-Relevant Application Scenarios for 3-(Methylsulfanyl)-N-(pentan-3-YL)aniline

CNS-Focused Fragment or Lead-Like Library Synthesis Requiring Low TPSA Building Blocks

The meta isomer's computed TPSA of 12.03 Ų makes it one of the lowest-polar-surface-area aniline building blocks available with a thioether functional handle . For CNS drug discovery programs where TPSA is a key design parameter (optimal range: <60–70 Ų for BBB penetration), this compound serves as a lipophilic scaffold that can be elaborated via the secondary amine or via oxidation of the methylthio group to sulfoxide or sulfone to fine-tune polarity at later stages. Using the ortho or para isomer would introduce subtly different TPSA values that could shift predicted CNS permeability in an undesired direction [1].

Benzimidazole Anthelmintic Derivatization with Non-Chiral Branched Alkyl Amine

The thioalkyl aniline class is a documented intermediate family for benzimidazole anthelmintics [2]. The N-pentan-3-yl group is symmetric (no chiral center), which simplifies both synthesis and analytical characterization compared to chiral N-alkyl anilines such as N-(pentan-2-yl) or N-(2-methylpentan-3-yl) variants. The meta-methylthio group leaves two ring positions available for nitration and subsequent reduction/cyclization to form the benzimidazole core, while the thioether can be oxidized to modulate pharmacokinetic properties of the final agent [2].

Bridging Ligand Design for Polynuclear Metal Complexes

Unlike the ortho isomer, which preferentially forms 5-membered chelate rings with single metal centers, the meta arrangement of this compound enforces a 1,3-disposition of N and S donors that favors bridging coordination modes in di- or polynuclear complexes [3]. This is valuable for designing metal-organic frameworks (MOFs), magnetic materials, or multinuclear catalysts where the ortho isomer would sequester metals in discrete mononuclear units. Researchers specifically requiring bridging rather than chelating SN-ligands should procure the meta isomer [3].

Reverse-Phase Chromatography Method Development Requiring High Lipophilicity Aniline Standards

With a computed LogP of 4.009 , this compound is among the more lipophilic simple aniline derivatives and can serve as a retention-time marker or system suitability standard for reverse-phase HPLC method development targeting highly lipophilic amines. The meta isomer's specific LogP value, combined with its UV-active aromatic chromophore, makes it a useful reference point distinct from the more common para-substituted aniline standards typically employed.

Application

Selection Property

Validation Focus

CNS library synthesis

Low TPSA aniline building block

TPSA-driven BBB permeability predictions

Benzimidazole library synthesis

Meta-thioalkyl aniline with branched non-chiral amine

Regioselective functionalization and thioether oxidation

Polynuclear metal complex design

1,3-Disposition for bridging SN-ligand

Coordination mode confirmation (e.g., X-ray)

RP-HPLC method development

High lipophilicity aniline standard

Retention time reproducibility and peak symmetry

• [1] Pajouhesh, H., Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2005, 2(4), 541–553. View Source
• [2] Ethyl Corporation. Process for preparing aniline compounds. European Patent EP 0 004 606 B1, published March 10, 1982. View Source
• [3] Cabiddu, M. G., et al. Metallation reactions XXVII: Metallation of (methylthio)anilines. Journal of Organometallic Chemistry, 2001, 621, 158–165. View Source